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A Note on Nomenclature: This guide focuses on the spectroscopic data for N-Nitrosopiperidine
(CAS 100-75-4). The initial request for "Nitrosopiperidinol” did not yield data for a distinct,
commonly referenced chemical structure. It is presumed the intended subject of inquiry was the
well-documented and toxicologically significant compound, N-Nitrosopiperidine, a known
carcinogen found in various environmental and food sources.[1][2] This document will proceed
under that clarification, providing a comprehensive analysis for researchers, scientists, and
professionals in drug development.

N-Nitrosopiperidine is a nitrosamine compound that has garnered significant attention due to its
carcinogenic properties.[2][3] Accurate and unambiguous identification is critical in
pharmaceutical, environmental, and food safety analyses. This guide provides an in-depth
exploration of the core spectroscopic technigues—Mass Spectrometry (MS), Infrared (IR)
Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—used to characterize
this molecule. The focus is not merely on the data itself, but on the underlying principles that
dictate the spectral output, thereby offering a more profound understanding for the practicing
scientist.
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Mass Spectrometry (MS): Unveiling the Molecular
Mass and Fragmentation

Mass spectrometry is a cornerstone technique for determining the molecular weight of a
compound and gaining structural insights through its fragmentation patterns. For N-
Nitrosopiperidine, with a molecular formula of CsH10N20, the expected monoisotopic mass is
approximately 114.0793 g/mol .[1]

Expertise in Action: lonization and Fragmentation Causality The choice of ionization method is
critical. Electron lonization (EI) is commonly used in Gas Chromatography-Mass Spectrometry
(GC-MS) and provides detailed fragmentation, while softer ionization techniques like
Electrospray lonization (ESI), often used in Liquid Chromatography-Mass Spectrometry (LC-
MS), may yield a more prominent molecular ion or adducts (e.g., [M+H]* or [M+Li]*).[4][5]

The fragmentation of aliphatic nitrosamines like N-Nitrosopiperidine is highly characteristic.[6]
The molecular ion ([M]*) is generally observable. Key fragmentation pathways include:

¢ Loss of the Nitroso Group (*NO): A common fragmentation for nitrosamines is the cleavage
of the N-N bond, resulting in the loss of a neutral nitric oxide radical (mass 30).

o Loss of *OH: A rearrangement can lead to the loss of a hydroxyl radical (mass 17), which is
believed to result in a stable cyclic ion.[6]

o a-Cleavage: Similar to aliphatic amines, fragmentation adjacent to the nitrogen atom (a-
cleavage) is a dominant process. This involves the breaking of C-C bonds within the
piperidine ring, leading to the formation of stable radical cations.

Data Presentation: Mass Spectrometric Data for N-Nitrosopiperidine
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m/z Relative Intensity Proposed Fragment Notes

Molecular lon ([M]*)[7]

114 Moderate [CsH10N20]* 8]
84 High [CsH1oN]* Loss of «NOJ[7]
Result of ring
55 High [CaH7]* fragmentation (o-
cleavage)[7]
) Result of further ring
42 High [C2HaN]* or [C3He]*

fragmentation[7]

Note: Relative intensities can vary based on the instrument and ionization energy.

Infrared (IR) Spectroscopy: Probing Functional
Group Vibrations

Infrared spectroscopy provides critical information about the functional groups present in a
molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.
For N-Nitrosopiperidine, the key functional group is the nitrosamine moiety (>N-N=0).

Expertise in Action: The N=0O and N-N Stretching Vibrations The nitrosamine group gives rise

to highly characteristic absorption bands:

¢ N=0O Stretching (VN=0): This is one of the most diagnostic peaks. It typically appears as a
strong absorption band in the region of 1400-1490 cm~1.[9] The exact position can be
influenced by the molecular environment and any association between molecules.[9]

» N-N Stretching (VN-N): The stretching vibration of the N-N single bond is also observable,
typically appearing as a strong band in the 1050-1110 cm~! region.[9]

e C-H Stretching (vC-H): The aliphatic C-H stretching vibrations from the piperidine ring will be
present as strong bands just below 3000 cm~1 (typically 2850-2950 cm~1).

Data Presentation: Key IR Absorption Bands for N-Nitrosopiperidine
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Frequency Range (cm™?) Vibrational Mode Functional Group
2850 - 2950 C-H Stretch Aliphatic C-H

1400 - 1490 N=0O Stretch Nitrosamine (N=0)[9]
1050 - 1110 N-N Stretch Nitrosamine (N-N)[9]

This data is compiled from typical values for nitrosamines. The NIST Chemistry WebBook
provides a reference spectrum for N-Nitrosopiperidine.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an
organic molecule in solution. It provides detailed information about the chemical environment of
each nucleus (typically *H and 13C).

Expertise in Action: The Impact of the Nitroso Group and Rotamers A critical concept in the
NMR spectroscopy of nitrosamines is the existence of rotamers (or conformational isomers).
Due to the partial double-bond character of the N-N bond, rotation around it is restricted.[11]
This leads to two distinct geometric isomers, often referred to as E (trans) and Z (cis), where
the substituents on the nitrogen atoms are either on the opposite or same side of the N-N
bond, respectively.

For an asymmetrical nitrosamine, this results in two distinct sets of NMR signals, one for each
rotamer.[11][12] In the case of the symmetrical N-Nitrosopiperidine, this effect manifests as
distinct signals for the carbons and protons syn (on the same side as the oxygen) and anti (on
the opposite side) to the nitroso oxygen. This anisotropic effect of the N=0O group is the primary
reason for the complexity of the spectrum.

'H NMR Spectroscopy

The proton NMR spectrum of N-Nitrosopiperidine shows distinct signals for the protons on the
carbons adjacent to the nitrogen (a-protons) and those further away ([3- and y-protons). The a-
protons are split into two groups: those syn and anti to the nitroso oxygen, which experience
different magnetic environments and thus have different chemical shifts.
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Data Presentation: *H NMR Data for N-Nitrosopiperidine (CDCls)

Chemical Shift (8,

Multiplicity Assignment Notes
ppm)
Deshielded due to
] proximity to the
~4.19 Triplet 2H (a-protons, syn) ]
electronegative
nitroso group.[13]
_ _ Less deshielded than
~3.78 Triplet 2H (a-protons, anti)

the syn protons.[13]

Overlapping signals
~1.74-181 Multiplet 4H (B-protons) for the four protons on
the B-carbons.[13]

Signal for the two
~1.54-1.58 Multiplet 2H (y-protons) protons on the y-
carbon.[13]

3C NMR Spectroscopy

Similar to the proton spectrum, the carbon NMR spectrum shows distinct signals for the syn
and anti a-carbons. The difference in chemical shifts between these two carbons is a hallmark
of nitrosamine structures.[14]

Data Presentation: 133C NMR Data for N-Nitrosopiperidine (CDCIs)
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Chemical Shift (3, ppm) Assignment Notes
) The a-carbon on the opposite
~50.9 C-a (anti) ] )
side of the nitroso oxygen.[13]
The a-carbon on the same
side as the nitroso oxygen,
~39.8 C-a (syn) ) ) )
shielded relative to the anti
carbon.[13]
~26.4 C-B B-carbon.[13]
~24.8 C-B [-carbon.[13]
~24.1 C-y y-carbon.[13]

Integrated Spectroscopic Analysis Workflow

The true power of these techniques lies in their combined application. A logical workflow

ensures confident identification and structural confirmation. The process begins with MS to
determine the molecular weight, followed by IR to identify key functional groups, and finally,
detailed NMR analysis to piece together the exact atomic connectivity.
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Caption: Integrated workflow for the spectroscopic confirmation of N-Nitrosopiperidine.

Experimental Protocols

The following are generalized, self-validating protocols for the spectroscopic analysis of a
nitrosamine standard like N-Nitrosopiperidine.

Protocol 1: Gas Chromatography-Mass Spectrometry
(GC-MS)

» Standard Preparation: Prepare a stock solution of N-Nitrosopiperidine (analytical standard
grade) in a suitable solvent (e.g., Methylene Chloride or Methanol) at 1000 pug/mL. Perform
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serial dilutions to create working standards (e.g., 1-100 ng/mL).

Instrumentation: Use a GC system equipped with a capillary column suitable for semi-volatile
compounds (e.g., Rxi-624Sil MS or equivalent) coupled to a mass spectrometer.[7]

GC Conditions:

[e]

Injector Temperature: 200-250°C.

o

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

[¢]

Oven Program: Start at a low temperature (e.g., 40°C), hold for 1-2 minutes, then ramp at
10-20°C/min to a final temperature of 250-280°C.

[¢]

Injection Volume: 1 pL (splitless injection).

MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 35-350.

o Source Temperature: 230°C.

Data Analysis: Integrate the chromatogram to determine the retention time. Analyze the
mass spectrum of the corresponding peak, confirming the molecular ion (m/z 114) and key
fragments (m/z 84, 55, 42).

System Validation: Run a solvent blank to ensure no carryover. Analyze a known standard to
confirm retention time and spectral matching against a reference library (e.g., NIST).

Protocol 2: Fourier-Transform Infrared (FTIR)
Spectroscopy

o Sample Preparation: As N-Nitrosopiperidine is a liquid, it can be analyzed neat.[1] Place a
small drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt
plates to form a thin capillary film.
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Instrumentation: Use an FTIR spectrometer.
Data Acquisition:

o Background Scan: Collect a background spectrum of the empty sample compartment to
subtract atmospheric H20 and CO: signals.

o Sample Scan: Place the prepared sample in the spectrometer and collect the spectrum.

o Parameters: Typically scan from 4000 to 400 cm~* with a resolution of 4 cm~* and co-add
16-32 scans to improve the signal-to-noise ratio.

Data Analysis: Process the spectrum (baseline correction, if necessary). ldentify and label
the key absorption bands corresponding to the N=0O stretch (~1400-1490 cm~1), N-N stretch
(~1050-1110 cm™1), and aliphatic C-H stretches (~2850-2950 cm™1).

System Validation: The presence of these highly characteristic bands serves as a self-
validating confirmation of the nitrosamine functional group.

Protocol 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of N-Nitrosopiperidine in ~0.6-0.7 mL
of a deuterated solvent (e.g., Chloroform-d, CDCIs) in a 5 mm NMR tube. Add a small
amount of Tetramethylsilane (TMS) as an internal reference (& = 0.00 ppm).

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

'H NMR Acquisition:

o Tune and shim the instrument on the sample.

o Acquire a standard one-dimensional proton spectrum.

o Parameters: 32-64 scans, spectral width of ~16 ppm, relaxation delay of 1-2 seconds.

13C NMR Acquisition:
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o Acquire a proton-decoupled 13C spectrum.

o Parameters: Spectral width of ~240 ppm, longer acquisition time and more scans may be
needed due to the lower natural abundance of 13C.

Data Analysis: Process the spectra (Fourier transform, phase correction, baseline
correction). Reference the spectra to TMS. Integrate the 'H NMR signals to determine proton
ratios. Assign the peaks in both *H and 3C spectra, paying close attention to the distinct
signals for the syn and anti positions relative to the nitroso group.

System Validation: The observed chemical shifts and the characteristic splitting pattern for
syn and anti conformers must be consistent with reference data for N-Nitrosopiperidine.[13]
[14]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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